2-Bromo-6-fluoro-4-methylbenzoic acid
Overview
Description
2-Bromo-6-fluoro-4-methylbenzoic acid is a chemical compound with the molecular formula C8H6BrFO2 . It has a molecular weight of 233.03 g/mol . The IUPAC name for this compound is 2-bromo-4-fluoro-6-methylbenzoic acid .
Molecular Structure Analysis
The InChI code for 2-Bromo-6-fluoro-4-methylbenzoic acid is1S/C8H6BrFO2/c1-4-2-5(10)3-6(9)7(4)8(11)12/h2-3H,1H3,(H,11,12) . The Canonical SMILES is CC1=CC(=CC(=C1C(=O)O)Br)F . These codes provide a textual representation of the compound’s molecular structure. Physical And Chemical Properties Analysis
This compound has a molecular weight of 233.03 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3 . The topological polar surface area is 37.3 Ų . The compound is solid at room temperature .Scientific Research Applications
Synthesis and Chemical Properties
2-Bromo-6-fluoro-4-methylbenzoic acid is a compound with potential applications in the field of organic synthesis and pharmaceutical research. Research has explored various synthetic routes and chemical properties of similar bromo-fluoro-methylbenzoic acid derivatives. For instance, studies have focused on the synthesis of polysubstituted aromatic carboxylic acids found in calichemicin antibiotics, which share structural similarities with 2-bromo-6-fluoro-4-methylbenzoic acid (Laak & Scharf, 1989). Moreover, research has been conducted on the synthesis of related compounds, such as 3-bromo-2-fluorobenzoic acid, through various optimized conditions suitable for industrial-scale production (Zhou Peng-peng, 2013).
Applications in Fluorescence and Sensing
Research has also been directed towards the use of fluorinated compounds in detecting aromatic metabolites, which is relevant in the context of environmental and biological sensing. For example, a study explored the use of 6-fluoro-3-methylphenol, a compound structurally similar to 2-bromo-6-fluoro-4-methylbenzoic acid, for detecting aromatic metabolites in a methanogenic consortium, suggesting potential applications in environmental monitoring and biotechnological processes (Londry & Fedorak, 1993).
Thermodynamic Studies
Thermodynamic studies of similar compounds have been conducted to understand their physical and chemical properties. For example, research on the thermodynamics of sublimation, fusion, vaporization, and solubility of halogenbenzoic acids, including bromo-methylbenzoic acids, provides essential data for predicting the behavior of these compounds in various conditions, which is crucial for their application in different scientific fields (Zherikova et al., 2016).
Safety and Hazards
The compound is labeled with the GHS07 pictogram . The hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
properties
IUPAC Name |
2-bromo-6-fluoro-4-methylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrFO2/c1-4-2-5(9)7(8(11)12)6(10)3-4/h2-3H,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RYGYAJDEBNPLCW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)Br)C(=O)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrFO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1427327-66-9 |
Source
|
| Record name | 2-bromo-6-fluoro-4-methylbenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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